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Compound of Interest

Compound Name: Rebaudioside M

Cat. No.: B1649289 Get Quote

For immediate reference, Rebaudioside M is classified as a non-hazardous substance.

Disposal should align with local, state, and federal regulations for non-hazardous waste.

Always consult your institution's Environmental Health and Safety (EHS) department for

specific guidance.

This document provides detailed procedures for the safe and compliant disposal of

Rebaudioside M, a high-purity stevia sweetener, intended for researchers, scientists, and drug

development professionals. The following guidelines are based on safety data sheets (SDS)

and general laboratory chemical waste protocols.

Summary of Disposal Procedures
Rebaudioside M, in solid or dissolved form, can typically be disposed of through standard

laboratory waste streams designed for non-hazardous materials. The primary methods are

solid waste disposal and drain disposal, with the choice depending on the quantity and form of

the waste.
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Disposal Method Recommended for Key Considerations

Solid Waste

Unused or expired pure

Rebaudioside M, contaminated

labware (e.g., weigh boats,

gloves).

Must be in a sealed, clearly

labeled container. Avoid

creating dust.

Drain Disposal
Small quantities of aqueous

solutions of Rebaudioside M.

Must be highly diluted with

water. Check local wastewater

regulations and institutional

policies. Limited by its

solubility.

Hazardous Waste

Rebaudioside M mixed with

hazardous solvents or other

hazardous chemicals.

Follow standard procedures for

hazardous chemical waste,

including proper labeling,

containment, and pickup by

EHS.

Quantitative Data: Water Solubility of Rebaudioside
M
The solubility of Rebaudioside M in water is a key factor for determining the appropriate

disposal method, particularly for drain disposal.

Form of Rebaudioside M
Solubility in Water (at
25°C)

Citation

Crystalline 0.1 g / 100 mL [1][2]

Amorphous 1.1–1.3 g / 100 mL [1]

Experimental Protocols for Disposal
Protocol 1: Disposal of Solid Rebaudioside M Waste
This protocol is for the disposal of solid, non-hazardous Rebaudioside M, including expired

product and contaminated disposable labware.
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Materials:

Waste container (e.g., a sturdy plastic bag or a sealable container)

Label for the waste container

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Container Preparation: Select a waste container that can be securely sealed. Label it clearly

as "Rebaudioside M Waste (Non-Hazardous)" and include the date.

Waste Collection: Carefully place the solid Rebaudioside M waste into the prepared

container. This includes any contaminated items such as weigh boats, filter paper, or gloves.

To minimize dust, avoid dropping the powder from a height.

Sealing: Securely seal the container to prevent any powder from escaping.

Final Disposal: Dispose of the sealed container in the regular laboratory trash, unless your

institution's guidelines specify a different collection point for non-hazardous chemical waste.

[3][4]

Protocol 2: Drain Disposal of Aqueous Rebaudioside M
Solutions
This protocol is for the disposal of small quantities of Rebaudioside M dissolved in water.

Materials:

Aqueous solution of Rebaudioside M

Access to a laboratory sink with running water

PPE: lab coat, gloves, safety glasses

Procedure:
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Dilution: Ensure the concentration of Rebaudioside M in the solution is low. If necessary,

dilute the solution further with water.

Flushing: Turn on the cold water tap to a steady flow.

Pouring: Slowly pour the Rebaudioside M solution down the drain.

Continued Flushing: Allow the water to run for at least 30 seconds after pouring the solution

to ensure it is thoroughly flushed from the plumbing system.[3][5]

Log Entry: If required by your laboratory's standard operating procedures, record the

disposal in a logbook.

Visual Guidance: Disposal Workflows
The following diagrams illustrate the decision-making process and procedures for the proper

disposal of Rebaudioside M.

Rebaudioside M Waste Generated Is it mixed with a
hazardous substance?

Is the waste in
solid form?No

Dispose as hazardous waste
following EHS guidelines.

Yes

Dispose as non-hazardous
solid waste.Yes

Dispose down the drain
with copious amounts of water.

No (Aqueous Solution)

Click to download full resolution via product page

Decision workflow for Rebaudioside M disposal.
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Required PPE

Lab Coat Gloves Safety Glasses Start: Small quantity of
aqueous Rebaudioside M solution

1. Turn on cold water
in laboratory sink.

2. Slowly pour solution
into the drain.

3. Flush with plenty of
water for 30+ seconds.

End: Disposal Complete

Click to download full resolution via product page

Procedure for drain disposal of aqueous solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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